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Introduction
Amidepsine D is a naturally occurring compound isolated from the fermentation broth of the

fungus Humicola sp. FO-2942.[1][2] It has garnered interest within the scientific community for

its specific inhibitory activity against diacylglycerol acyltransferase (DGAT), a key enzyme in the

biosynthesis of triglycerides. This technical guide provides a comprehensive overview of the

biological properties and activity of Amidepsine D, including quantitative data, detailed

experimental protocols, and visualizations of its mechanism of action and experimental

workflows.

Biological Activity and Quantitative Data
Amidepsine D is a potent inhibitor of diacylglycerol acyltransferase (DGAT). DGAT catalyzes

the final and committed step in the synthesis of triglycerides, making it a significant target for

therapeutic intervention in metabolic disorders such as obesity and hypertriglyceridemia. The

inhibitory activity of Amidepsine D has been quantified in both enzymatic and cell-based

assays.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b058020?utm_src=pdf-interest
https://www.benchchem.com/product/b058020?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7592058/
https://pubmed.ncbi.nlm.nih.gov/7592059/
https://www.benchchem.com/product/b058020?utm_src=pdf-body
https://www.benchchem.com/product/b058020?utm_src=pdf-body
https://www.benchchem.com/product/b058020?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Assay Conditions Reference

IC50 17.5 µM

Diacylglycerol

Acyltransferase

(DGAT) inhibition in

rat liver microsomes

Not explicitly stated in

the provided search

results, but referenced

as a known value.

IC50 2.8 µM

Inhibition of

triacylglycerol

formation in Raji cells

Not explicitly stated in

the provided search

results, but referenced

as a known value.

Mechanism of Action
The primary mechanism of action of Amidepsine D is the direct inhibition of the enzyme

diacylglycerol acyltransferase (DGAT). By blocking the active site of DGAT, Amidepsine D
prevents the acylation of diacylglycerol (DAG) to form triacylglycerol (TAG). This leads to a

reduction in the cellular synthesis and storage of triglycerides.
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Cellular Lipid Synthesis Inhibition
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In Vitro Evaluation

Cell-Based Evaluation

Source: Humicola sp. FO-2942
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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